Cas no 84411-99-4 (octahydro-4,7-methano-1h-indenyl acetate)

84411-99-4 structure
Product name:octahydro-4,7-methano-1h-indenyl acetate
octahydro-4,7-methano-1h-indenyl acetate Chemical and Physical Properties
Names and Identifiers
-
- octahydro-4,7-methano-1h-indenyl acetate
- DTXSID201004679
- Octahydro-1H-4,7-methanoinden-1-yl acetate
- EINECS 282-760-5
- NS00062158
- 84411-99-4
-
- Inchi: InChI=1S/C12H18O2/c1-7(13)14-11-5-4-10-8-2-3-9(6-8)12(10)11/h8-12H,2-6H2,1H3
- InChI Key: ZDOPVTMGWXOTQX-UHFFFAOYSA-N
- SMILES: CC(=O)OC1CCC2C1C3CCC2C3
Computed Properties
- Exact Mass: 194.130679813g/mol
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 2.9
octahydro-4,7-methano-1h-indenyl acetate Related Literature
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Nü Wang,Lanlan Hou,Zhimin Cui,Jingchong Liu,Dianming Li,Qingzhong Li,Hailong Zhang,Yong Zhao J. Mater. Chem. A, 2019,7, 124-132
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Hilaria Mollica,Yi Juan Teo,Alrina Shin Min Tan,Damien Zhi Ming Tan,Paolo Decuzzi,Andrea Pavesi Biomater. Sci., 2021,9, 7420-7431
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Youichi Hosokawa,Takeshi Kawase,Masaji Oda Chem. Commun., 2001, 1948-1949
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Rupsha Chaudhuri,Arindam Das,Hsin-Yi Liao,Rai-Shung Liu Chem. Commun., 2010,46, 4601-4603
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